Cas no 26651-23-0 (1-Pyrenesulfonic Acid, Pract.)

• Product Name: 1-Pyrenesulfonic Acid, Pract.
• CAS No: 26651-23-0
• MF: C₁₆H₁₀O₃S
• MW: 282.313803195953
• MDL: MFCD00014328
• CID: 278069
• PubChem ID: 101009
• Update Time: 2025-11-01

1-Pyrenesulfonic Acid, Pract. Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonic acid
• pyrene-1-sulfonic acid
• 1-pyrenesulfunic acid
• Pyren-1-sulfonsaeure
• Pyren-3-sulfonsaeure
• pyrene-1-SO3H
• pyrene-1-sulfate
• Pyrene-3-sulfonic acid
• pyrenesulfonic acid
• J-016506
• AKOS025116670
• 1-Pyrenesulfonic Acid, Pract.
• 5-Ethylthiophene-2,4-disulfonyl dichloride
• FT-0608295
• SW74Q7T9PN
• 26651-23-0
• DTXSID00181186
• 1-PYRENESULFONICACID
• MFCD00014328
• SCHEMBL139959
• CCRIS 3179

• MDL： MFCD00014328
• Inchi： 1S/C16H10O3S/c17-20(18,19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,(H,17,18,19)
• InChI Key： DLOBKMWCBFOUHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(=O)(=O)O

Computed Properties

• Exact Mass: 282.03500
• Monoisotopic Mass: 282.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 125-129 °C(lit.)
• Refractive Index: 1.842
• PSA: 62.75000
• LogP: 4.91150

1-Pyrenesulfonic Acid, Pract. Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 22-26-27-36/37/39-45
• RTECS：UR2520000
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Pyrenesulfonic Acid, Pract.

1-Pyrenesulfonic Acid, Pract. (CAS No. 26651-23-0): An Overview and Recent Advances

1-Pyrenesulfonic Acid, Pract. (CAS No. 26651-23-0) is a versatile compound with significant applications in various fields, including analytical chemistry, materials science, and biotechnology. This compound, also known as pyrenesulfonic acid, is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH) that has gained considerable attention due to its unique photophysical properties and potential for use in advanced materials and biological systems.

The chemical structure of 1-Pyrenesulfonic Acid, Pract. features a pyrene core with a sulfonic acid group attached at the 1-position. This functional group imparts significant solubility and reactivity to the molecule, making it an ideal candidate for various applications. The sulfonic acid group enhances the compound's water solubility, which is crucial for its use in aqueous solutions and biological environments.

In recent years, 1-Pyrenesulfonic Acid, Pract. has been extensively studied for its fluorescence properties. Pyrene derivatives are known for their strong fluorescence, which can be modulated by environmental factors such as pH, polarity, and the presence of other molecules. This property makes 1-Pyrenesulfonic Acid, Pract. an excellent probe for monitoring changes in the local environment of biomolecules and materials.

One of the key applications of 1-Pyrenesulfonic Acid, Pract. is in fluorescence spectroscopy. It is widely used as a fluorescent probe to study the behavior of proteins, lipids, and other biomolecules in solution. The compound's fluorescence can be quenched or enhanced by interactions with these biomolecules, providing valuable insights into their structure and dynamics. For instance, recent studies have utilized 1-Pyrenesulfonic Acid, Pract. to investigate protein folding and aggregation processes, which are critical in understanding diseases such as Alzheimer's and Parkinson's.

Beyond its use in biological systems, 1-Pyrenesulfonic Acid, Pract. has also found applications in materials science. Its photophysical properties make it a suitable candidate for developing advanced materials with tunable optical properties. For example, researchers have incorporated 1-Pyrenesulfonic Acid, Pract. into polymer matrices to create fluorescent sensors and optical devices. These materials can be used to detect changes in environmental conditions or to monitor chemical reactions in real-time.

In the field of analytical chemistry, 1-Pyrenesulfonic Acid, Pract. is employed as a sensitive reagent for detecting trace amounts of various analytes. Its high fluorescence quantum yield and good photostability make it an ideal choice for developing highly sensitive analytical methods. Recent studies have demonstrated the use of 1-Pyrenesulfonic Acid, Pract.-based sensors for detecting heavy metals, organic pollutants, and other environmental contaminants with high sensitivity and selectivity.

The versatility of 1-Pyrenesulfonic Acid, Pract. extends to drug delivery systems as well. Its ability to form stable complexes with various drugs and its biocompatibility make it a promising candidate for developing targeted drug delivery systems. Researchers have explored the use of 1-Pyrenesulfonic Acid, Pract.-based nanoparticles for delivering anticancer drugs to tumor sites with improved efficacy and reduced side effects. These nanoparticles can be designed to release the drug in response to specific stimuli such as pH changes or enzyme activity, enhancing their therapeutic potential.

In conclusion, 1-Pyrenesulfonic Acid, Pract. (CAS No. 26651-23-0) is a multifunctional compound with a wide range of applications in analytical chemistry, materials science, biotechnology, and drug delivery systems. Its unique photophysical properties and chemical versatility make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and improve existing ones, the importance of 1-Pyrenesulfonic Acid, Pract. is likely to grow even further in the future.